Cas no 688053-35-2 (7-[3-(morpholin-4-yl)propyl]-6-sulfanylidene-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]quinazolin-8-one)

• Product Name: 7-[3-(morpholin-4-yl)propyl]-6-sulfanylidene-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]quinazolin-8-one
• CAS No: 688053-35-2
• MF: C₁₆H₁₉N₃O₄S
• MW: 349.404762506485
• CID: 5884432
• PubChem ID: 78351723
• Update Time: 2025-07-09

7-[3-(morpholin-4-yl)propyl]-6-sulfanylidene-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]quinazolin-8-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolo[4,5-g]quinazolin-8(5H)-one, 6,7-dihydro-7-[3-(4-morpholinyl)propyl]-6-thioxo-
• 7-[3-(morpholin-4-yl)propyl]-6-sulfanylidene-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]quinazolin-8-one
• 688053-35-2

• Inchi： 1S/C16H19N3O4S/c20-15-11-8-13-14(23-10-22-13)9-12(11)17-16(24)19(15)3-1-2-18-4-6-21-7-5-18/h8-9H,1-7,10H2,(H,17,24)
• InChI Key： UDAGHCAWULSKSW-UHFFFAOYSA-N
• SMILES： N1C2C(=CC3OCOC=3C=2)C(=O)N(CCCN2CCOCC2)C1=S

Computed Properties

• Exact Mass: 349.10962727g/mol
• Monoisotopic Mass: 349.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 532.7±60.0 °C(Predicted)
• pka: 10.94±0.20(Predicted)

Additional information on 7-[3-(morpholin-4-yl)propyl]-6-sulfanylidene-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]quinazolin-8-one

Comprehensive Guide to 7-[3-(morpholin-4-yl)propyl]-6-sulfanylidene-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]quinazolin-8-one (CAS No. 688053-35-2)

In the ever-evolving field of medicinal chemistry and pharmaceutical research, 7-[3-(morpholin-4-yl)propyl]-6-sulfanylidene-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]quinazolin-8-one (CAS No. 688053-35-2) has emerged as a compound of significant interest. This quinazoline derivative is gaining attention due to its unique structural features and potential applications in drug discovery. Researchers are particularly intrigued by its morpholine and dioxolo moieties, which contribute to its pharmacological properties.

The molecular structure of 7-[3-(morpholin-4-yl)propyl]-6-sulfanylidene-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]quinazolin-8-one includes a quinazolin-8-one core, which is known for its versatility in medicinal chemistry. The incorporation of a sulfanylidene group enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry. The morpholin-4-ylpropyl side chain further increases its solubility and bioavailability, which are critical factors in drug development.

One of the most frequently asked questions about this compound is its potential role in targeted therapy. Given the current trends in personalized medicine, researchers are exploring how 7-[3-(morpholin-4-yl)propyl]-6-sulfanylidene-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]quinazolin-8-one can be utilized to design small-molecule inhibitors. Its ability to interact with specific biological targets makes it a promising candidate for treating various conditions, although further studies are needed to validate these applications.

Another area of interest is the compound's synthetic accessibility. Organic chemists are keen on developing efficient routes to synthesize 7-[3-(morpholin-4-yl)propyl]-6-sulfanylidene-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]quinazolin-8-one due to its complex structure. The presence of the [1,3]dioxolo[4,5-g]quinazoline framework poses synthetic challenges, but recent advancements in catalysis and green chemistry have opened new possibilities for its production.

From a commercial perspective, the demand for 7-[3-(morpholin-4-yl)propyl]-6-sulfanylidene-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]quinazolin-8-one is expected to rise, particularly in the pharmaceutical and biotechnology sectors. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios, catering to the needs of academic and industrial researchers.

In summary, 7-[3-(morpholin-4-yl)propyl]-6-sulfanylidene-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]quinazolin-8-one (CAS No. 688053-35-2) represents a fascinating area of study in modern chemistry. Its unique structural attributes, combined with its potential applications in drug discovery and materials science, make it a compound worth watching. As research progresses, we can expect to uncover even more exciting uses for this versatile molecule.